Cas no 1257849-68-5 (2-Iodooxazole-4-carboxylic acid)

• Product Name: 2-Iodooxazole-4-carboxylic acid
• CAS No: 1257849-68-5
• MF: C₄H₂INO₃
• MW: 238.968053340912
• MDL: MFCD18205876
• CID: 1027631
• Update Time: 2025-10-27

2-Iodooxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodooxazole-4-carboxylic acid
• 2-iodo-1,3-oxazole-4-carboxylic acid

• MDL： MFCD18205876
• Inchi： 1S/C4H2INO3/c5-4-6-2(1-9-4)3(7)8/h1H,(H,7,8)
• InChI Key： IQPHCGBZIJBDTF-UHFFFAOYSA-N
• SMILES： IC1=NC(C(=O)O)=CO1

Computed Properties

• Exact Mass: 238.90800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 63.33000
• LogP: 0.97740

2-Iodooxazole-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 2-Iodooxazole-4-carboxylic acid

2-Iodooxazole-4-carboxylic Acid (CAS No. 1257849-68-5): A Comprehensive Overview

2-Iodooxazole-4-carboxylic acid (CAS No. 1257849-68-5) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The structure of 2-Iodooxazole-4-carboxylic acid consists of an oxazole ring substituted with an iodine atom at position 2 and a carboxylic acid group at position 4, making it a valuable molecule for exploring novel therapeutic agents.

The synthesis of 2-Iodooxazole-4-carboxylic acid involves a series of well-defined chemical reactions, including iodination and cyclization processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring high purity and scalability for potential industrial applications. The structural uniqueness of 2-Iodooxazole-4-carboxylic acid lies in its ability to act as a versatile scaffold for further functionalization, allowing chemists to explore a wide range of substituents that can enhance its bioactivity.

One of the most promising aspects of 2-Iodooxazole-4-carboxylic acid is its potential as a lead compound in drug discovery. Studies have shown that this molecule exhibits significant anti-inflammatory and antioxidant properties, making it a candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate key cellular pathways, such as the NF-kB pathway, highlights its potential in developing novel therapeutic agents with improved efficacy and reduced side effects.

Recent research has also focused on the pharmacokinetic properties of 2-Iodooxazole-4-carboxylic acid, particularly its absorption, distribution, metabolism, and excretion (ADME) profile. Advanced in silico modeling techniques have provided valuable insights into its bioavailability and toxicity, paving the way for preclinical studies. These findings underscore the importance of 2-Iodooxazole-4-carboxylic acid as a promising candidate for drug development pipelines.

In terms of applications, 2-Iodooxazole-4-carboxylic acid has been explored in various fields beyond medicine. For instance, its unique chemical properties make it a valuable reagent in organic synthesis, enabling the construction of complex molecular frameworks with high precision. Furthermore, its use in material science has been investigated, particularly in the development of advanced materials with tailored electronic properties.

The growing interest in 2-Iodooxazole-4-carboxylic acid is also reflected in its increasing presence in scientific literature. Researchers worldwide are leveraging cutting-edge technologies such as CRISPR-Cas9 and machine learning algorithms to further understand its biological mechanisms and optimize its therapeutic potential. These efforts are expected to yield groundbreaking discoveries that could revolutionize the treatment of various diseases.

In conclusion, 2-Iodooxazole-4-carboxylic acid (CAS No. 1257849-68-5) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, coupled with advancements in synthetic and analytical techniques, positions it as a key player in the development of innovative solutions for healthcare and beyond.